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Compound of Interest

Compound Name: Dodecylphosphocholine-d38

Cat. No.: B165050

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of deuterated
dodecylphosphocholine (DPC-d38) in various biophysical assays. DPC-d38 is a valuable
zwitterionic detergent analog, where the hydrogen atoms have been replaced by deuterium.
This isotopic labeling makes it particularly useful in Nuclear Magnetic Resonance (NMR)
spectroscopy and as an internal standard in mass spectrometry (MS). Its ability to form
micelles that mimic cell membranes makes it an essential tool for studying the structure,
function, and interactions of membrane proteins and for applications in drug discovery.

Physicochemical Properties of DPC-d38

DPC-d38 shares similar physicochemical properties with its non-deuterated counterpart, DPC.
These properties are crucial for designing and interpreting biophysical experiments.
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Property Value Conditions

Chemical Formula C17D3sNO4P

Molecular Weight 389.7 g/mol

Critical Micelle Concentration Varies with temperature and
~1.1-1.5mM o

(CMC) ionic strength.[1]

Dependent on concentration,
Aggregation Number 44 + 5 to 70-80 temperature, and ionic
strength.[1]

Appearance White crystalline solid

Solubili Soluble in water and various
olubility
organic solvents

Applications in Biophysical Assays
Nuclear Magnetic Resonance (NMR) Spectroscopy

DPC-d38 is extensively used in solution NMR studies of membrane proteins. The deuteration
of the detergent minimizes its signals in tH-NMR spectra, thereby reducing spectral overlap
and allowing for the clear observation of signals from the protein of interest.[2]

Key Applications:

 Structure Determination: DPC-d38 micelles provide a membrane-mimetic environment that
helps to solubilize and stabilize membrane proteins in a folded state, which is essential for
high-resolution structure determination by NMR.[1]

e Protein-Ligand Interaction Studies: By monitoring changes in the NMR spectra of a protein
upon the addition of a ligand (e.g., a drug candidate), DPC-d38 facilitates the
characterization of binding events, including mapping of the binding site and determination of
binding affinities.

e Dynamics and Folding Studies: NMR experiments in DPC-d38 micelles can provide insights
into the conformational dynamics and folding pathways of membrane proteins.
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Experimental Workflow for Membrane Protein NMR using DPC-d38
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b165050?utm_src=pdf-body-img
https://www.benchchem.com/product/b165050?utm_src=pdf-custom-synthesis
http://www.orientjchem.org/vol40no3/effect-of-nacl-and-kcl-on-the-micellization-of-sodium-dodecyl-sulfate-and-sodium-dodecyl-benzene-sulfonate-in-presence-of-cephradine-monohydrate-through-conductivity/
http://www.orientjchem.org/vol40no3/effect-of-nacl-and-kcl-on-the-micellization-of-sodium-dodecyl-sulfate-and-sodium-dodecyl-benzene-sulfonate-in-presence-of-cephradine-monohydrate-through-conductivity/
http://www.orientjchem.org/vol40no3/effect-of-nacl-and-kcl-on-the-micellization-of-sodium-dodecyl-sulfate-and-sodium-dodecyl-benzene-sulfonate-in-presence-of-cephradine-monohydrate-through-conductivity/
https://www.researchgate.net/publication/223071966_Effect_of_temperature_on_critical_micelle_concentration_and_thermodynamic_behavior_of_dodecyldimethylammonium_bromide_and_dodecyltrimethylammonium_chloride_in_aqueous_media
https://www.benchchem.com/product/b165050#dodecylphosphocholine-d38-applications-in-biophysical-assays
https://www.benchchem.com/product/b165050#dodecylphosphocholine-d38-applications-in-biophysical-assays
https://www.benchchem.com/product/b165050#dodecylphosphocholine-d38-applications-in-biophysical-assays
https://www.benchchem.com/product/b165050#dodecylphosphocholine-d38-applications-in-biophysical-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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